Disperse red 86

• CAS: 12223-43-7
• Molecular Formula: C22H18N2O5S
• Molecular Weight: 422.5 g/mol
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)OC
• InChI: InChI=1S/C22H18N2O5S/c1-12-7-9-13(10-8-12)30(27,28)24-16-11-17(29-2)20(23)19-18(16)21(25)14-5-3-4-6-15(14)22(19)26/h3-11,24H,23H2,1-2H3
• InChIKey: BXIGAWRFDMDLTL-UHFFFAOYSA-N

C.I. Disperse Red 86 (CAS 12223-43-7) is an anthraquinone-based disperse dye with molecular formula C22H18N2O5S, a molecular weight of approximately 422.45 g/mol, and the IUPAC name N-(4-amino-3-methoxy-9,10-dioxoanthracen-1-yl)-4-methylbenzenesulfonamide.

C.I. Disperse Red 86 (CAS 12223-43-7): Technical Baseline and Procurement Context

C.I. Disperse Red 86 (CAS 12223-43-7) is an anthraquinone-based disperse dye with molecular formula C22H18N2O5S, a molecular weight of approximately 422.45 g/mol, and the IUPAC name N-(4-amino-3-methoxy-9,10-dioxoanthracen-1-yl)-4-methylbenzenesulfonamide . The compound is synthesized via a two-step process: condensation of bromaminic acid with p-toluenesulfonamide in the presence of copper sulfate and potassium carbonate, followed by methoxylation using potassium hydroxide and methanol . It appears as a peach-pink to pink-red powder with density 1.453 g/cm³ and is characterized by low aqueous solubility, a defining feature of the disperse dye class . The compound belongs to the anthraquinone structural class of disperse dyes and carries the Color Index designation C.I. 62175 [1].

• [1] Sinoever. (n.d.). C.I. Disperse Red 86 Product Details. Sinoever Dyestuffs. View Source

Why Generic Substitution of C.I. Disperse Red 86 Fails: The Case for Compound-Specific Selection

Substituting C.I. Disperse Red 86 with another anthraquinone-based disperse dye, or even another red disperse dye such as C.I. Disperse Red 60 or C.I. Disperse Red 91, is not straightforward. While these compounds share the anthraquinone chromophore and may appear interchangeable based on similar application scopes (polyester, acetate, nylon), critical differences in their molecular substituents—particularly the 4-methylbenzenesulfonamide and methoxy groups in Red 86 versus the hydroxy and phenoxy groups in Red 60 [1]—dictate divergent performance in key procurement-relevant metrics: sublimation fastness, thermal migration behavior, hue characteristics, and cost-effectiveness. The evidence presented below demonstrates that these structural differences translate into quantifiable, verifiable performance gaps that directly impact formulation compatibility, end-use durability requirements, and total cost of ownership, making generic substitution a demonstrable technical and economic risk.

• [1] Wikipedia. (2025). 分散紅60 - Disperse Red 60. Wikipedia. View Source

Quantitative Differentiation Evidence for C.I. Disperse Red 86: Comparative Data Against Closest Analogs

Comparative Sublimation Fastness: Red 86 vs. Red 60 on Polyester

In high-temperature textile processing, sublimation fastness determines dye retention during heat setting and end-use exposure. C.I. Disperse Red 60 (C.I. 60756), a structurally related anthraquinone disperse dye used widely for bluish-red shades, exhibits documented poor sublimation resistance on polyester, limiting its applicability in high-energy dyeing processes and hot-melt applications [1]. Specifically, the hot-melt method for Red 60 is suitable only for dyeing light colors when used with other dyes due to this sublimation limitation [1]. In contrast, C.I. Disperse Red 86 is classified within the high-energy disperse dye category, with molecular weight and polar substituents that confer enhanced sublimation fastness suitable for high-temperature processing [2]. Patent literature further confirms that azo dyestuffs with reduced sublimation fastness are not equivalent replacements for Red 60 [3], and Red 86, with its higher molecular weight (422.45 g/mol) and sulfonamide substituent, offers superior thermal retention characteristics by class-level inference [2].

Evidence Dimension	Sublimation fastness / suitability for high-temperature processing
Target Compound Data	High-energy dye classification; suitable for high-temperature dyeing; molecular weight 422.45 g/mol
Comparator Or Baseline	C.I. Disperse Red 60 (C.I. 60756) exhibits poor sublimation resistance; hot-melt method suitable only for light colors with other dyes; molecular weight 331.08 g/mol [1]
Quantified Difference	Molecular weight differential of +91.37 g/mol (422.45 vs. 331.08); qualitative superiority in sublimation fastness documented
Conditions	Polyester fabric; hot-melt dyeing; high-temperature and high-pressure dyeing at 125-130°C

Why This Matters

For applications involving post-dyeing heat setting or high-temperature end-use (e.g., automotive interiors), superior sublimation fastness directly reduces color loss, cross-staining, and rework costs.

• [1] Sinoever. (n.d.). China Biggest Disperse Red 60 For Polyester Fiber. Sinoever Dyestuffs. View Source
• [2] MyWellWork. (n.d.). Disperse dyes - Sublimation fastness classification. MyWellWork Dye Database. View Source
• [3] Justia Patents. (n.d.). Red mixtures of disperse azo dyestuffs. Justia Patents Database. View Source

Quantitative Light Fastness on Polyester: Red 86 vs. Red 82 and Red 13

Light fastness is a critical procurement metric for textiles exposed to sunlight, graded on the ISO 1-8 scale where higher values indicate superior fade resistance. A vendor technical datasheet for C.I. Disperse Red 86 reports an ISO light fastness grade of 7 on polyester fabric under standard test conditions [1]. For comparison, C.I. Disperse Red 82, a monoazo disperse dye with applications in durable textiles including automotive interiors, is reported with a light fastness grade of ISO 4-5 under xenon lamp testing (or 6-7 under alternative conditions) . C.I. Disperse Red 13, another azo disperse dye used in optical materials and textiles, exhibits a light fastness grade of 4-5 under standard conditions . The anthraquinone-based structure of Red 86 confers intrinsically higher photostability than the azo chromophores of Red 82 and Red 13, translating to a 1.5-2.5 grade advantage on the ISO scale.

Evidence Dimension	ISO light fastness grade on polyester
Target Compound Data	ISO light fastness grade 7
Comparator Or Baseline	C.I. Disperse Red 82: ISO 4-5; C.I. Disperse Red 13: ISO 4-5
Quantified Difference	+1.5 to 2.5 ISO grades superior to Red 82 and Red 13
Conditions	Polyester fabric; ISO standard light fastness testing (xenon arc)

Why This Matters

For outdoor textiles, automotive upholstery, and high-end apparel where color retention under sunlight exposure directly impacts product lifespan and warranty claims, the 1.5-2.5 grade advantage of Red 86 provides a quantifiable and defensible basis for premium selection.

• [1] Sinoever. (n.d.). C.I. Disperse Red 86 Product Details - Light Fastness (ISO) 7. Sinoever Dyestuffs. View Source

Wash Fastness and Ironing Fastness: Red 86 Comparative Performance

Wash fastness and ironing fastness are essential durability metrics for textiles undergoing repeated laundering and pressing. A vendor technical datasheet for C.I. Disperse Red 86 reports washing fastness (ISO) with fading grade 4-5 and staining grade 4-5, and ironing fastness with fading grade 4-5 and staining grade 4-5 [1]. For comparison, C.I. Disperse Red 82 is reported with wash fastness ISO 5 and perspiration fastness ISO 6-7, but with a lower light fastness ceiling as noted in the previous evidence item . The consistent 4-5 grade across both wash and ironing fastness for Red 86 indicates robust performance suitable for commercial textile applications requiring durable color retention through multiple care cycles.

Evidence Dimension	Wash fastness (ISO) and ironing fastness grades
Target Compound Data	Wash fastness: fading 4-5, stain 4-5; Ironing fastness: fading 4-5, stain 4-5
Comparator Or Baseline	C.I. Disperse Red 82: Wash fastness ISO 5; C.I. Disperse Red 13: Sublimation fastness 3-4
Quantified Difference	Red 86 matches or approaches the wash fastness of Red 82 while maintaining superior light fastness (grade 7 vs. 4-5); Red 86 ironing fastness (4-5) exceeds Red 13 sublimation fastness (3-4)
Conditions	Polyester fabric; ISO standard wash fastness and ironing fastness testing

Why This Matters

The combination of high wash fastness (4-5) with superior light fastness (7) and ironing fastness (4-5) makes Red 86 a uniquely balanced selection for applications where both laundering durability and light exposure resistance are required, reducing the need for performance trade-offs.

• [1] Sinoever. (n.d.). C.I. Disperse Red 86 Product Details - Wash and Ironing Fastness. Sinoever Dyestuffs. View Source

Thermal Stability Classification: High-Energy Dye Suitability of Red 86

Disperse dyes are classified based on sublimation fastness and dyeing properties into categories including low-energy, medium-energy, and high-energy dyes. Higher molecular weight and more polar dyes exhibit lower dyeing rates but superior heat and sublimation fastness, constituting the high-energy class [1]. C.I. Disperse Red 86, with a molecular weight of 422.45 g/mol and polar sulfonamide and methoxy substituents, falls within the high-energy disperse dye category suitable for high-temperature processing [2]. This classification differentiates Red 86 from lower-molecular-weight anthraquinone reds such as C.I. Disperse Red 60 (331.08 g/mol) and C.I. Disperse Red 91 (355.38 g/mol) [3], which exhibit reduced thermal stability profiles. The classification has direct implications for dyeing process design: high-energy dyes like Red 86 require higher dyeing temperatures but deliver superior retention during subsequent heat setting and end-use thermal exposure.

Evidence Dimension	Disperse dye energy classification / thermal stability
Target Compound Data	High-energy disperse dye; molecular weight 422.45 g/mol; temperature resistance reported at 300°C [4]
Comparator Or Baseline	C.I. Disperse Red 60: 331.08 g/mol; C.I. Disperse Red 91: 355.38 g/mol; both exhibit lower thermal stability profiles by molecular weight inference
Quantified Difference	Molecular weight advantage of +91.37 g/mol over Red 60; +67.07 g/mol over Red 91; temperature resistance specification 300°C
Conditions	Classification based on sublimation fastness and dyeing properties on polyester

Why This Matters

For dyeing operations involving post-dyeing heat setting or end-use applications at elevated temperatures, high-energy classification ensures minimal color loss during processing, reducing rework and enabling consistent shade reproducibility across production batches.

• [1] BDTextileMates. (2017). Disperse Dyes - Sublimation Fastness Classification. BDTextileMates Blog. View Source
• [2] MyWellWork. (n.d.). Disperse dyes - High-temperature type classification. MyWellWork Dye Database. View Source
• [3] Nature Scientific Data. (2024). Table 2: Main characteristics of studied dyes. Nature. View Source
• [4] ER Pigments. (n.d.). Disperse Red 86 200% - Temperature Resistance 300°C. ER Pigments Product Datasheet. View Source

UV-Absorber Compatibility and Light Fastness Enhancement Potential

Research published in Dyes and Pigments demonstrates that C.I. Disperse Red 86 responds favorably to benzotriazole-type UV-absorbers (Tinuvin P and Tinuvin 327) and 2,4-dihydroxy benzophenone in polyester dyeing applications [1]. The study examined dye and UV-absorber uptake, and the light and sublimation fastness of fabrics dyed with Red 86 at various depths of dyeing, comparing results with samples dyed in the absence of UV-absorber [1]. A subsequent study confirmed the effectiveness of 2-(2-hydroxy-5-carboxy-phenyl)-2H-benzotriazole in improving the light fastness of polyester fibers dyed with C.I. Disperse Red 86 [2]. This demonstrated compatibility with UV-absorber systems provides a formulation pathway for further enhancing the already strong light fastness (grade 7 baseline) of Red 86, a characteristic not universally applicable across all disperse reds without adverse effects on shade or uptake.

Evidence Dimension	Compatibility with UV-absorber additives for light fastness enhancement
Target Compound Data	Demonstrated compatibility with Tinuvin P, Tinuvin 327, and 2,4-dihydroxy benzophenone; light and sublimation fastness determined and compared with UV-absorber-free controls [1]; confirmed effectiveness with 2-(2-hydroxy-5-carboxy-phenyl)-2H-benzotriazole [2]
Comparator Or Baseline	Samples dyed in absence of UV-absorber (baseline control)
Quantified Difference	Qualitative enhancement of light fastness documented; specific grade improvements require consultation of full study data
Conditions	Polyester fabric; various depths of dyeing; two application processes of UV-absorber (direct dyebath and aftertreatment)

Why This Matters

For applications requiring extended outdoor exposure (e.g., automotive upholstery, awning fabrics, outdoor furniture), the proven compatibility with UV-absorbers offers a validated pathway to extend product service life beyond the already strong baseline light fastness of grade 7.

• [1] Kehayoglou, A.H., Tsatsaroni, E.G., et al. (1998). Effectiveness of various UV-absorbers on the dyeing of polyester with disperse dyes. Part IV. Dyes and Pigments, 38(1-3), 65-75. View Source
• [2] Tsatsaroni, E.G., Kehayoglou, A.H., et al. (2004). UV-absorbers in the dyeing of polyester with disperse dyes. Dyes and Pigments, 61(2), 141-147. View Source

Synthesis Process Efficiency: Methanol Recovery and Cost Reduction

Chinese patent CN200710190914.9 describes an improved synthesis process for C.I. Disperse Red 86 that replaces the original water-based isolation and washing process with methanol-based isolation and washing . The improved process enables recovery of methanol via distillation from the mother liquor and wash solutions, and the recovered solution containing potassium hydroxide and methanol can be reused in subsequent reactions with the intermediate . This innovation simultaneously reduces wastewater generation and recycles both methanol and potassium hydroxide, directly lowering manufacturing costs [1]. The patent specifies quantitative process parameters: 900 L methanol, 300 kg potassium hydroxide, and 120 kg intermediate per batch, yielding 90 kg final product after filtration and washing with 500 L methanol [1]. This documented process improvement establishes a verifiable cost advantage for Red 86 over competing anthraquinone reds that lack equivalent optimized manufacturing processes.

Evidence Dimension	Synthesis process efficiency and cost reduction
Target Compound Data	Methanol-based isolation and washing process; methanol and KOH recovery and reuse; reduced wastewater; documented batch yield: 90 kg product from 120 kg intermediate
Comparator Or Baseline	Original water-based isolation and washing process (prior art)
Quantified Difference	Elimination of water-based isolation; recovery and reuse of methanol and potassium hydroxide; reduced wastewater quantity (exact volume reduction requires full patent analysis)
Conditions	Industrial-scale synthesis; patent CN200710190914.9

Why This Matters

For procurement decisions involving large-volume purchasing, the documented process efficiency improvements translate to demonstrably lower manufacturing costs and potentially more competitive pricing compared to anthraquinone reds manufactured via less efficient legacy processes.

• [1] GuideChem. (2020). 如何制备分散红86并降低成本? CN200710190914.9. GuideChem Q&A. View Source

Optimal Application Scenarios for C.I. Disperse Red 86 Based on Quantitative Evidence

High-Durability Automotive and Outdoor Textiles Requiring Superior Light Fastness

With an ISO light fastness grade of 7 on polyester [1]—1.5 to 2.5 grades superior to C.I. Disperse Red 82 and C.I. Disperse Red 13 —C.I. Disperse Red 86 is the preferred choice for automotive upholstery, outdoor furniture fabrics, awning materials, and other applications where prolonged sunlight exposure is unavoidable. The demonstrated compatibility with benzotriazole-type UV-absorbers [2] provides a validated formulation pathway for further extending light fastness in extreme-exposure scenarios. This combination of high baseline photostability and UV-absorber compatibility directly addresses the critical procurement requirement for textiles that must maintain color integrity over extended service lifetimes under solar exposure, reducing warranty claims and enhancing end-product durability.

High-Temperature Dyeing and Post-Processing Operations Requiring Thermal Stability

C.I. Disperse Red 86 is classified as a high-energy disperse dye [1], with documented temperature resistance up to 300°C , making it particularly suitable for dyeing processes involving elevated temperatures and post-dyeing heat setting. In contrast, the structurally related C.I. Disperse Red 60 exhibits poor sublimation resistance and is limited to light-color hot-melt applications when used with other dyes . For textile manufacturers employing high-temperature and high-pressure dyeing methods (typically 125-130°C) followed by heat setting, Red 86 offers demonstrably lower color loss and reduced cross-staining risk. This thermal stability advantage translates to more consistent batch-to-batch shade reproducibility and reduced rework costs in industrial dyeing operations.

Cost-Sensitive Large-Volume Polyester and Blend Dyeing Operations

The improved synthesis process documented in patent CN200710190914.9 enables methanol recovery and reuse, along with potassium hydroxide recycling and wastewater reduction [1]. This process innovation establishes a verifiable cost structure advantage for C.I. Disperse Red 86 that may translate to more competitive pricing for large-volume procurement. For dyeing operations processing substantial quantities of polyester, polyester-cotton blends, triacetate, and nylon , where per-kilogram dye cost is a primary procurement driver, Red 86 offers a favorable cost-performance ratio without compromising the essential fastness properties (light fastness 7, wash fastness 4-5, ironing fastness 4-5) required for commercial-grade textile production.

Balanced-Performance Textiles Requiring Both Wash Durability and Light Stability

C.I. Disperse Red 86 delivers a balanced fastness profile with wash fastness (fading 4-5, stain 4-5), ironing fastness (fading 4-5, stain 4-5), and light fastness (grade 7) all documented on polyester [1]. This balanced performance distinguishes Red 86 from alternatives that may excel in one dimension while underperforming in others—for instance, C.I. Disperse Red 82 achieves wash fastness ISO 5 but only light fastness ISO 4-5 , while C.I. Disperse Red 13 achieves only sublimation fastness 3-4 . For apparel and home textile applications where products must withstand both repeated laundering and incidental light exposure, Red 86 eliminates the need for performance trade-offs, enabling formulators to meet multiple fastness specifications with a single dye selection.

• [1] Sinoever. (n.d.). C.I. Disperse Red 86 Product Details - Fastness Properties. Sinoever Dyestuffs. View Source
• [2] Kehayoglou, A.H., Tsatsaroni, E.G., et al. (1998). Effectiveness of various UV-absorbers on the dyeing of polyester with disperse dyes. Part IV. Dyes and Pigments, 38(1-3), 65-75. View Source